4-(4-Ethylsulfanyl-3,6-dihydro-2H-[1,3,5]triazin-1-yl)butyric acid hydrobromide

• IUPAC Name: 4-(6-ethylsulfanyl-2,4-dihydro-1H-1,3,5-triazin-3-yl)butanoic acid;hydrobromide
• InChI: InChI=1S/C9H17N3O2S.BrH/c1-2-15-9-10-6-12(7-11-9)5-3-4-8(13)14;/h2-7H2,1H3,(H,10,11)(H,13,14);1H
• InChI Key: YORXBPPJBSMNMY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NCN(CN1)CCCC(=O)O.Br
• Molecular Formula: C9H18BrN3O2S
• Molecular Weight: 312.23 g/mol

Description

4-(4-Ethylsulfanyl-3,6-dihydro-2H-[1,3,5]triazin-1-yl)butyric acid hydrobromide, also known as EBTB-HBr, is an organic compound with a wide range of applications in the scientific community. It is a member of the triazine family and is commonly used as a reagent in organic synthesis. EBTB-HBr is a colorless solid that is soluble in water and has a melting point of 111-112°C. It is a strong acid with a pKa of -4.3 and is relatively stable in air and light.

Scientific Research Applications

Chemical Reactions and Synthesis

• Amine Exchange Reactions : The compound is involved in amine exchange reactions with amino acids in aqueous solutions, leading to the formation of various ion associates detectable in DMSO-d6 solutions (Sun Min’yan’ et al., 2010).
• Formation of Triazinones : It reacts with other compounds to form triazinones, showcasing its potential in the synthesis of complex heterocyclic compounds (Daria A. Vetyugova et al., 2018).

Biological and Pharmaceutical Research

• Antimicrobial and Larvicidal Activities : Some derivatives of the compound have been evaluated for their antimicrobial properties against bacterial and fungal pathogens, as well as for mosquito larvicidal activity (C. Kumara et al., 2015).
• Carbonic Anhydrase Inhibition : Derivatives of this compound have shown potential as inhibitors of carbonic anhydrase isozymes, important in physiological processes and possibly relevant in cancer research (E. Havránková et al., 2018).

Material Science and Chemistry

• Tribology : Sulfur-containing triazine derivatives, related to the compound, demonstrate significant tribological properties, impacting materials science, especially in lubrication (Y. Wu et al., 2017).
• Synthesis of β-Lactam Antibiotics : It contributes to the synthesis of key intermediates in the production of β-lactam antibiotics, indicating its importance in pharmaceutical manufacturing (G. Cainelli et al., 1998).

Additional Applications

• Extraction of Americium(III) : Certain derivatives are used in the selective extraction of Americium(III), a rare earth element, from mixtures, indicating its use in nuclear chemistry and material processing (M. Hudson et al., 2006).